1-Chloro-2-cyclopropoxy-3-ethylbenzene

• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 1-chloro-2-cyclopropyloxy-3-ethylbenzene
• InChI: InChI=1S/C11H13ClO/c1-2-8-4-3-5-10(12)11(8)13-9-6-7-9/h3-5,9H,2,6-7H2,1H3
• InChI Key: YEDKNLQBACJUIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)Cl)OC2CC2

Description

1-Chloro-2-cyclopropoxy-3-ethylbenzene is a polysubstituted aromatic compound featuring a benzene ring with three distinct functional groups: a chlorine atom at position 1, a cyclopropoxy group at position 2, and an ethyl group at position 3. This structural arrangement confers unique physicochemical properties, such as enhanced steric hindrance due to the strained cyclopropane ring and electronic modulation via the electron-withdrawing chloro and electron-donating ethyl substituents. The compound’s synthesis typically involves sequential substitution reactions, with careful regioselective control to install the cyclopropoxy group—a challenging step due to the ring strain inherent to cyclopropane derivatives . Potential applications include its use as an intermediate in agrochemicals or pharmaceuticals, where its substituent profile may influence bioactivity or metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Chloro-2-cyclopropoxy-3-ethylbenzene typically involves multiple steps, starting from benzene. One common method involves the following steps:

Friedel-Crafts Alkylation: Benzene undergoes alkylation with ethyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride to form ethylbenzene.

Chlorination: Ethylbenzene is then chlorinated using chlorine gas in the presence of a catalyst like ferric chloride to introduce the chlorine atom at the desired position on the benzene ring.

Industrial Production Methods: Industrial production of 1-Chloro-2-cyclopropoxy-3-ethylbenzene follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing by-products and waste.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-2-cyclopropoxy-3-ethylbenzene can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The ethyl group can be oxidized to form carboxylic acids or aldehydes.

Reduction Reactions: The compound can undergo reduction reactions to remove the chlorine atom or reduce the cyclopropoxy group.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium tert-butoxide can be used under basic conditions.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are employed.

Major Products:

Substitution: Products depend on the nucleophile used, such as 1-hydroxy-2-cyclopropoxy-3-ethylbenzene.

Oxidation: Products include 1-chloro-2-cyclopropoxy-3-ethylbenzoic acid or 1-chloro-2-cyclopropoxy-3-ethylbenzaldehyde.

Reduction: Products include 1-cyclopropoxy-3-ethylbenzene or 1-chloro-2-cyclopropoxy-3-ethylcyclohexane.

Scientific Research Applications

1-Chloro-2-cyclopropoxy-3-ethylbenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Chloro-2-cyclopropoxy-3-ethylbenzene involves its interaction with molecular targets and pathways. The compound can act as an electrophile in substitution reactions, where the chlorine atom is replaced by a nucleophile. The cyclopropoxy group can also participate in ring-opening reactions, leading to the formation of new chemical bonds and structures.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• Chlorine vs. Bromine : The chloro group in the target compound offers moderate electron withdrawal, whereas bromine (e.g., in 1-bromo-3-methylbenzene) provides stronger inductive effects, accelerating nucleophilic aromatic substitution (SNAr) but increasing molecular weight .
• Cyclopropoxy vs. Methoxy : The cyclopropoxy group introduces significant steric strain, reducing stability compared to methoxy analogues. However, its unique geometry may enhance binding selectivity in receptor interactions .

Alkyl Chain Variations

• Ethyl vs. Long Alkyl Chains : Ethyl groups (as in the target compound) balance lipophilicity and solubility, while longer chains (e.g., 3-phenyldodecane) drastically increase hydrophobicity, limiting aqueous compatibility .

Physicochemical Properties

• Boiling Point/Solubility : The cyclopropoxy group elevates boiling points relative to methoxy analogues due to increased molecular rigidity. However, solubility in polar solvents is reduced compared to sulfonyl-containing derivatives (e.g., Methyl 2-(3-chlorophenyl)sulfonylacetate) .
• Reactivity : The chlorine atom’s para-directing nature is counteracted by the ortho-cyclopropoxy group, complicating further electrophilic substitution. This contrasts with 1,2,4,5-tetramethylbenzene, where methyl groups exert purely steric and electronic effects without directing interference .